Cas no 1221448-67-4 (5-Bromo-7-nitro-1-benzofuran-2-carboxylic acid)

• Product Name: 5-Bromo-7-nitro-1-benzofuran-2-carboxylic acid
• CAS No: 1221448-67-4
• MF: C₉H₄BrNO₅
• MW: 286.035761833191
• MDL: MFCD34595060
• CID: 5655606
• PubChem ID: 22137842
• Update Time: 2025-11-01

5-Bromo-7-nitro-1-benzofuran-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1221448-67-4
• EN300-27719584
• 5-bromo-7-nitro-1-benzofuran-2-carboxylic acid
• SCHEMBL1983840
• 2-Benzofurancarboxylic acid, 5-bromo-7-nitro-
• 5-Bromo-7-nitro-1-benzofuran-2-carboxylic acid

• MDL： MFCD34595060
• Inchi： 1S/C9H4BrNO5/c10-5-1-4-2-7(9(12)13)16-8(4)6(3-5)11(14)15/h1-3H,(H,12,13)
• InChI Key： MCDXSWCYMHBYDU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C2=C(C=1)C=C(C(=O)O)O2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 284.92728g/mol
• Monoisotopic Mass: 284.92728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 96.3Ų

Experimental Properties

• Density: 1.947±0.06 g/cm3(Predicted)
• Boiling Point: 450.5±40.0 °C(Predicted)
• pka: 2.52±0.30(Predicted)

Additional information on 5-Bromo-7-nitro-1-benzofuran-2-carboxylic acid

Comprehensive Overview of 5-Bromo-7-nitro-1-benzofuran-2-carboxylic acid (CAS No. 1221448-67-4)

5-Bromo-7-nitro-1-benzofuran-2-carboxylic acid (CAS No. 1221448-67-4) is a high-value benzofuran derivative widely recognized for its versatile applications in pharmaceutical research, organic synthesis, and material science. This compound belongs to the nitro-substituted benzofuran family, characterized by its unique molecular structure featuring a bromine atom at the 5-position and a nitro group at the 7-position. Its carboxylic acid functionality further enhances its reactivity, making it a pivotal intermediate in the development of bioactive molecules and advanced materials.

The growing interest in 5-Bromo-7-nitro-1-benzofuran-2-carboxylic acid is driven by its role in drug discovery and medicinal chemistry. Researchers are increasingly exploring its potential as a building block for small-molecule inhibitors and heterocyclic compounds, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders. Its nitro group and bromine substituent offer excellent opportunities for further functionalization, aligning with the demand for structure-activity relationship (SAR) studies in modern pharmacology.

In the context of green chemistry and sustainable synthesis, CAS No. 1221448-67-4 has garnered attention for its compatibility with eco-friendly catalytic methods. Recent studies highlight its utility in palladium-catalyzed cross-coupling reactions, a hot topic in synthetic organic chemistry. This aligns with the broader industry shift toward minimizing hazardous waste and optimizing atom economy—a trend frequently searched by professionals in chemical manufacturing and academic research.

From a commercial perspective, 5-Bromo-7-nitro-1-benzofuran-2-carboxylic acid is often sought after by suppliers specializing in fine chemicals and custom synthesis. Its purity and stability under standard storage conditions make it a reliable choice for industrial-scale applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify its quality, addressing the stringent requirements of GMP-compliant production facilities.

The compound’s relevance extends to material science, where its aromatic framework and electron-withdrawing groups contribute to the design of organic semiconductors and photovoltaic materials. With the rise of renewable energy technologies, researchers are investigating its derivatives for use in organic light-emitting diodes (OLEDs) and conductive polymers, topics frequently queried in scientific databases and patent filings.

In summary, 5-Bromo-7-nitro-1-benzofuran-2-carboxylic acid (CAS No. 1221448-67-4) represents a multifaceted compound bridging pharmaceutical innovation, sustainable chemistry, and advanced materials. Its structural features and reactivity profile continue to inspire cutting-edge research, making it a subject of enduring interest across interdisciplinary fields.